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Compound of Interest

Compound Name: BMS 310705

Cat. No.: B14093886

Researchers, scientists, and drug development professionals handling BMS-310705 must
adhere to stringent disposal procedures due to its cytotoxic nature. As a semi-synthetic analog
of epothilone B, BMS-310705 is a potent anti-cancer agent that requires special handling to
ensure personnel safety and environmental protection.[1][2][3] This guide provides essential,
step-by-step information for the proper disposal of BMS-310705.

Key Safety and Handling Precautions:

Given that BMS-310705 is more cytotoxic than epothilone D, it should be handled as a
hazardous substance.[1] While a specific Safety Data Sheet (SDS) for BMS-310705 is not
readily available, the SDS for the related compound, Epothilone B, indicates high toxicity,
including being fatal if swallowed or in contact with skin, and very toxic to aquatic life.[4]
Therefore, all personnel must use appropriate personal protective equipment (PPE), including
double gloves, safety goggles, and a lab coat, and work within a certified chemical fume hood.

Step-by-Step Disposal Procedure:

o Decontamination: All surfaces and equipment contaminated with BMS-310705 should be
decontaminated. Consult your institution's Environmental Health and Safety (EHS)
department for approved decontamination procedures for cytotoxic compounds.

o Waste Segregation: All materials that have come into contact with BMS-310705 must be
treated as hazardous pharmaceutical waste. This includes:
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o

Unused or expired BMS-310705.

o

Empty vials and packaging.

[¢]

Contaminated PPE.

[e]

Contaminated laboratory consumables (e.g., pipette tips, culture plates).

o Containerization:

o Hazardous Waste: Use designated, leak-proof, and clearly labeled containers for
hazardous waste. Hazardous pharmaceutical waste is typically collected in black
containers.[5]

o Non-Hazardous Waste: Non-hazardous pharmaceutical waste is generally collected in
blue containers.[5]

e Final Disposal:

o Do Not Use Standard Trash or Drains: Never dispose of BMS-310705 in the regular trash
or down the drain.[5][6] Improper disposal can lead to environmental contamination and is
a violation of regulations.

o Professional Disposal: All hazardous pharmaceutical waste must be disposed of through a
licensed medical waste incineration facility.[5] Contact your institution's EHS department to
arrange for the collection and disposal of BMS-310705 waste.

Quantitative Data Summary:

The following table summarizes key properties of BMS-310705 and the related compound
Epothilone B.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14093886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

BMS-310705

Epothilone B (for
reference)

Description

A semi-synthetic, water-soluble
analog of epothilone B.[1][7][8]

A natural epothilone.

Known Hazards

Cytotoxic.[1] Development was
discontinued, and no active
clinical trials are currently

underway.[1]

Fatal if swallowed or in contact
with skin; suspected of causing
genetic defects; may damage
fertility or the unborn child;
causes damage to organs
through prolonged or repeated
exposure; very toxic to aquatic

life with long-lasting effects.[4]

Storage of Stock Solution

-80°C for 6 months; -20°C for 1
month.[9]

Not specified.

Disposal Workflow Diagram:
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Caption: Proper disposal workflow for BMS-310705.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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